Cas no 391882-52-3 (Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-)

Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]- structure
391882-52-3 structure
Product name:Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-
CAS No:391882-52-3
MF:C12H15F3N2
MW:244.256113290787
CID:1508201

Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[2-methyl-3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C12H15F3N2/c1-9-10(12(13,14)15)3-2-4-11(9)17-7-5-16-6-8-17/h2-4,16H,5-8H2,1H3
    • InChI Key: FOAUOTNKXGVFRU-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC(C(F)(F)F)=C2C)CCNCC1

Computed Properties

  • Exact Mass: 244.11885

Experimental Properties

  • Density: 1.177±0.06 g/cm3(Predicted)
  • Boiling Point: 316.2±42.0 °C(Predicted)
  • PSA: 15.27
  • pka: 8.88±0.10(Predicted)

Recommend Articles

Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.